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Compound of Interest

Compound Name: 6-Bromo-1-chlorophthalazine

Cat. No.: B1343828

This in-depth guide serves as a comprehensive resource for researchers, scientists, and
professionals in drug development on the commercial availability, purity, synthesis, and
analysis of 6-Bromo-1-chlorophthalazine.

Commercial Availability and Purity

6-Bromo-1-chlorophthalazine is accessible through various chemical suppliers, with purity
levels typically suitable for research and development purposes. The following table
summarizes the offerings from several key suppliers.

) Catalog . Additional
Supplier Purity CAS Number .
Number Information

Pale-yellow to

Sigma-Aldrich BL3H160BBB38 98% 470484-70-9 Yellow-brown
Solid.
Advanced Stored at Room
G-5546 97% 470484-70-9
ChemBlocks Temperature.[1]

Hangzhou Leap
Chem Co., Ltd.

- 99.00% 470484-70-9 -

White to light

Leyan 1120957 >97.0% (NMR) 470484-70-9 _
yellow Solid.[2]
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Physicochemical Properties

Property Value
Molecular Formula CsHaBrCIN2
Molecular Weight 243.49 g/mol
CAS Number 470484-70-9
White to light yellow or Pale-yellow to Yellow-
Appearance .
brown Solid[2]
Storage Inert atmosphere, 2-8°C or room temperature[1]

Synthesis and Purification

While a specific, detailed protocol for the synthesis of 6-Bromo-1-chlorophthalazine is not
readily available in peer-reviewed literature, a plausible synthetic route can be derived from the
preparation of structurally similar compounds. A likely precursor is 6-bromophthalazin-1(2H)-
one or 6-bromophthalazine-1,4-dione.

Proposed Synthesis Protocol

A potential synthesis method involves the chlorination of a 6-bromophthalazinone derivative
using a chlorinating agent like phosphorus oxychloride (POCIs). This is adapted from the
synthesis of 6-Bromo-4-chlorophthalazin-1(2H)-one.[3]

Reaction:

o Starting Material: 6-bromophthalazin-1(2H)-one
e Reagent: Phosphorus oxychloride (POCIs)

» Procedure:

o A mixture of 6-bromophthalazin-1(2H)-one and an excess of phosphorus oxychloride is
heated at reflux for several hours.

o After cooling, the excess POCIs is removed under reduced pressure.
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o The residue is carefully quenched with ice water and neutralized with a base such as

sodium bicarbonate.
o The crude product is extracted with an organic solvent (e.g., ethyl acetate).

o The combined organic layers are dried over anhydrous sodium sulfate and concentrated
to yield the crude 6-Bromo-1-chlorophthalazine.

Purification Protocol

Purification of the crude product is essential to achieve the desired purity for subsequent
applications. Standard purification techniques for similar organic compounds can be employed.

» Recrystallization: The crude solid can be recrystallized from a suitable solvent or solvent

mixture to remove impurities.

e Column Chromatography: For higher purity, silica gel column chromatography can be
performed using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

The following diagram illustrates a general workflow for the synthesis and purification of 6-

Bromo-1-chlorophthalazine.
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Synthesis

6-bromophthalazin-1(2H)-one Phosphorus oxychloride (POCI3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1343828?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

